3-Methyl-6-(4-morpholinyl)-1,2-benzisoxazole

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 3-methyl-6-morpholin-4-yl-1,2-benzoxazole
• InChI: InChI=1S/C12H14N2O2/c1-9-11-3-2-10(8-12(11)16-13-9)14-4-6-15-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: WMQOHZWWXSASHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C=CC(=C2)N3CCOCC3

Description

3-Methyl-6-(4-morpholinyl)-1,2-benzisoxazole is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-amino-3-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-1,2-benzisoxazole (0.230 g, 1.55 mmol), β,β'-dibromodiethyl ether (0.397 g, 1.71 mmol), and diisopropylethyl amine (Hunig's base, 0.648 mL, 3.72 mmol) in toluene (2.5 mL) was heated at 120° C. for 15 hours. The cooled reaction mixture was diluted with EtOAc and washed with water and brine and dried (MgSO4), filtered, and concentrated. Two additional separate reactions using 6-amino-3-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-1,2-benzisoxazole (0.050 g, 0.34 mmol, and 0.150 g, 1.01 mmol) were carried out in the same manner. Crude product from the three reactions was combined and purified by silica gel flash chromatography (1% MeOH/CH2Cl2) to give the title compound (0.499 g, 79% combined yield) as a pale yellow solid. A small sample was further purified by recrystallization (EtOAc/hexanes) to give a white solid.